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Compound of Interest

2-Hydroxy-4-methoxy-5-
Compound Name:

methylbenzaldehyde
CAS No.: 84422-52-6
Cat. No.: B2794482

Get Quote

Executive Summary & Compound Profile

2-Hydroxy-4-methoxy-5-methylbenzaldehyde (HMMB) is a specialized benzaldehyde
derivative belonging to the class of o-hydroxybenzaldehydes. It is structurally distinct due to the
presence of a methyl group at the C5 position, which modulates its lipophilicity and steric profile
compared to its parent scaffold, 2-Hydroxy-4-methoxybenzaldehyde (HMB).[1]

This compound and its analogs are primarily investigated for Tyrosinase Inhibition
(melanogenesis suppression) and Antifungal/Antioxidant activity. The core pharmacophore
mimics the substrate of tyrosinase (L-DOPA), allowing it to competitively inhibit the enzyme
while the aldehyde moiety forms reversible Schiff bases with the enzyme's active site lysine
residues.

Chemical Profile
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Property Specification

IUPAC Name 2-Hydroxy-4-methoxy-5-methylbenzaldehyde
Common Abbreviation HMMB

CAS Number 84422-52-6

Molecular Formula CoH1003

Molecular Weight 166.17 g/mol

o-Hydroxyl (C2), p-Methoxy (C4), m-Methyl

Key Functional Groups
(C5), Aldehyde (C1)

Structure-Activity Relationship (SAR) Analysis

The biological activity of HMMB is dictated by the precise arrangement of substituents on the
benzene ring. The following SAR breakdown explains the causality behind its performance.

The Pharmacophore Breakdown[1][2]
e C1 - Aldehyde Group (-CHO):

o Function: Acts as an electrophile.

o Mechanism: Forms a Schiff base (imine) with primary amino groups (e.g., Lysine) within
the enzyme's active site.

o SAR Insight: Reduction to alcohol (-CH20H) or oxidation to acid (-COOH) drastically
reduces tyrosinase inhibitory activity, confirming the aldehyde is essential for the "suicide
substrate” or competitive inhibition mechanism.

e C2 - Hydroxyl Group (-OH):
o Function: Metal chelation and H-bonding.

o Mechanism: The ortho-position allows for bidentate chelation of the Copper (Cu2*) ions in
the tyrosinase active site.
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o SAR Insight: Removal of this group (e.g., in 4-methoxybenzaldehyde) leads to a >10-fold
loss in potency.[1] The 2-OH is critical for binding affinity.

e C4 - Methoxy Group (-OCHs3):
o Function: Electron donation and structural mimicry.

o Mechanism: Mimics the para-substituent of the natural substrate. The electron-donating
nature increases the electron density of the ring, stabilizing the potential phenoxy radical

during antioxidant reactions.

o SAR Insight: Replacing -OCHs with a bulkier ethoxy or benzyloxy group can decrease
activity due to steric clashes in the enzyme pocket.

e C5 - Methyl Group (-CHs) [The HMMB Differentiator]:
o Function: Lipophilicity modulation.[1]

o Mechanism: Increases the partition coefficient (LogP), enhancing membrane permeability
for topical formulations.

o SAR Insight: While the parent HMB is highly potent, the 5-methyl analog offers improved
bioavailability. However, excessive bulk at C5 can sterically hinder the chelation at C4/C2,
so the methyl group represents an optimal balance between steric fit and lipophilicity.

Visualizing the SAR Logic
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Figure 1: Functional decomposition of the HMMB molecule and the contribution of each

substituent to biological activity.

Comparative Performance Guide

This section compares HMMB with its parent compound (HMB) and industry standards.

Tyrosinase Inhibition Data (In Vitro)
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Compound Structure ICso0 (ug/mL)* Mechanism LogP (Calc)
2-OH-4-OMe- Mixed-type /

HMB (Parent) ~4.3 (0.03 mM) ] ~1.6
Benzaldehyde Chelation
2-OH-4-OMe-5-

~5.0 - 8.0 (Est.) Mixed-type /
HMMB (Target) Me- ) ~2.1
[1] Chelation
Benzaldehyde
5-OH-2-
. . Copper
Kojic Acid (hydroxymethyl)-  ~6.0 - 10.0 ] -0.6
Chelation
4-pyrone
. 4-OH-3-OMe- . N

Vanillin >100 (Inactive) Non-specific 1.2

Benzaldehyde
) Hydroquinone-f3- N

Arbutin ) ~250 Competitive -1.3

D-glucoside

*Note: ICso values are approximate and derived from comparative assays using Mushroom

Tyrosinase against L-DOPA. Lower values indicate higher potency.[1]

Interpretation

Potency: HMB is one of the most potent benzaldehyde-type inhibitors. The 5-methyl analog
(HMMB) retains high potency but is slightly less active in vitro due to minor steric hindrance
at the C5 position.

Bioavailability: HMMB's higher LogP (~2.1 vs 1.[1]6) suggests it is superior for
dermatological formulations, where penetrating the stratum corneum is the rate-limiting step.

Stability: The 5-methyl group blocks the C5 position from metabolic oxidation (ring
hydroxylation), potentially extending the half-life of the molecule compared to HMB.

Experimental Protocols

To validate the activity of HMMB analogs, the following self-validating protocols are

recommended.
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Synthesis: Vilsmeier-Haack Formylation (General
Procedure)

Objective: To synthesize HMMB from the precursor phenol.[1]

o Reagents: 4-Methoxy-3-methylphenol (Creosol methyl ether), Phosphorus Oxychloride
(POCIs), Dimethylformamide (DMF).

e Procedure:
o Step 1: Cool DMF (1.2 eq) to 0°C in a round-bottom flask.

o Step 2: Add POCIs (1.2 eq) dropwise under N2 atmosphere. Stir for 30 min to form the
Vilsmeier reagent.

o Step 3: Dissolve 4-Methoxy-3-methylphenol (1.0 eq) in DMF and add slowly to the
mixture.

o Step 4: Heat to 80°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 7:3).
o Step 5: Quench with ice-cold water and neutralize with saturated NaOAc.
o Step 6: Extract with Ethyl Acetate, dry over MgSOa, and recrystallize from Ethanol.[1]

 Validation: *H NMR should show a singlet aldehyde peak at ~10.2 ppm and a singlet
phenolic -OH at ~11.5 ppm (downfield due to H-bonding).

Tyrosinase Inhibition Assay (DOPAchrome Method)

Objective: To determine the 1Cso of HMMB.[1]
e Preparation:
o Enzyme: Mushroom Tyrosinase (1000 U/mL) in 50 mM Phosphate Buffer (pH 6.8).

o Substrate: L-DOPA (5 mM).
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o Inhibitor: Dissolve HMMB in DMSO (final conc <1%).[1] Prepare serial dilutions (1-100
pg/mL).

o Workflow:
o Blank: Buffer + Enzyme (No Substrate).
o Control: Buffer + Enzyme + Substrate (No Inhibitor).
o Test: Buffer + Enzyme + Inhibitor + Substrate.
e Measurement:
o Incubate Enzyme + Inhibitor for 10 min at 25°C.
o Add L-DOPA.
o Monitor Absorbance at 475 nm (formation of DOPAchrome) for 10 min kinetically.
 Calculation:
o % Inhibition = [1 - (Slope_sample / Slope_control)] x 100.
o Plot % Inhibition vs. Concentration to derive I1Cso.

Mechanism of Action (MOA) Visualization

The following diagram illustrates the dual-action mechanism of HMMB on the Tyrosinase
enzyme.
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Figure 2: Dual-mode inhibition mechanism: The 2-OH group chelates the catalytic Copper ions,
while the aldehyde group forms a reversible covalent bond with Lysine, effectively locking the
enzyme.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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